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Compound of Interest

Compound Name: TCS 2210

Cat. No.: B7885249 Get Quote

For researchers, scientists, and drug development professionals utilizing TCS 2210, a potent

inducer of neuronal differentiation in mesenchymal stem cells (MSCs), adherence to strict

safety and handling protocols is paramount. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the safe and

effective use of this compound in a laboratory setting.

Chemical Identifier:

Name: TCS 2210

CAS Number: 1201916-31-5

Molecular Formula: C₁₈H₁₇N₃O₃

Molecular Weight: 323.35 g/mol

Personal Protective Equipment (PPE) and Handling
As a research chemical with potential hazards that may not be fully characterized, caution

should be exercised at all times. The following personal protective equipment is mandatory

when handling TCS 2210:
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PPE Category Specific Requirements

Hand Protection

Wear protective gloves. The specific material

and thickness should be chosen based on the

solvent used to dissolve TCS 2210 and the

duration of handling.

Eye/Face Protection Safety glasses with side-shields are required.

Skin and Body Protection

A standard laboratory coat should be worn. For

larger quantities or when there is a risk of

splashing, impervious clothing should be used.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a suitable respirator should be

worn.

Handling Precautions:

Avoid contact with skin and eyes.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Ensure adequate ventilation in the handling area.

Storage and Disposal
Proper storage and disposal are critical to maintaining the integrity of the compound and

ensuring laboratory safety.
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Aspect Procedure

Storage

Store in a tightly sealed container in a cool, well-

ventilated area, protected from light. The

recommended storage temperature is -20°C.[1]

Disposal

Dispose of contents and container in

accordance with all local, regional, national, and

international regulations. Unused or waste

material should be treated as hazardous

chemical waste.

Experimental Protocol: Neuronal Differentiation of
Mesenchymal Stem Cells
The following protocol is a summary of the methodology described in the foundational study by

Kim, N.R., et al. (2009), which first identified TCS 2210 as an inducer of neuronal

differentiation.

Cell Culture and Differentiation:

Cell Seeding: Plate mesenchymal stem cells (MSCs) at a suitable density in a standard

growth medium.

Induction: To initiate neuronal differentiation, replace the standard growth medium with a

medium containing TCS 2210. The seminal study does not specify the exact concentration,

however, subsequent studies using similar compounds suggest a concentration range

should be determined empirically for each cell line.

Incubation: Incubate the cells in the presence of TCS 2210 for a period sufficient to observe

morphological changes consistent with neuronal differentiation, such as the extension of

neurites. The original study observed changes over a period of days.

Analysis: Assess neuronal differentiation by monitoring the expression of neuronal markers.

Key Neuronal Markers:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tocris.com/products/tcs-2210_3877
https://www.benchchem.com/product/b7885249?utm_src=pdf-body
https://www.benchchem.com/product/b7885249?utm_src=pdf-body
https://www.benchchem.com/product/b7885249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7885249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Marker Description

β-III tubulin

A microtubule element found almost exclusively

in neurons, and an early marker of neuronal

differentiation.

Neuron-specific enolase (NSE)
A glycolytic enzyme found in mature neurons

and cells of neuronal origin.

Logical Workflow for TCS 2210 Application
The following diagram illustrates the general workflow for utilizing TCS 2210 in a neuronal

differentiation experiment.
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Click to download full resolution via product page

A general experimental workflow for using TCS 2210.

Signaling Pathway in Neuronal Differentiation
While the precise signaling pathway modulated by TCS 2210 has not been fully elucidated, the

process of neuronal differentiation from MSCs is known to be governed by a complex interplay

of signaling cascades. Key pathways implicated in this process include the mTOR pathway.[2]

[3][4] The diagram below conceptualizes the potential role of TCS 2210 in initiating this

process.
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Conceptual signaling pathway of TCS 2210 in MSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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